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Compound Name: Itraconazole Impurity B

CAS No.: 854372-77-3

Cat. No.: B601391

Get Quote

An Application Note for the Quantification of Itraconazole Impurity B using a Stability-

Indicating HPLC Method

Introduction: The Analytical Imperative for
Itraconazole Purity
Itraconazole is a broad-spectrum triazole antifungal agent widely used for treating a range of

fungal infections.[1] As a synthetic compound, its manufacturing process can lead to the

formation of related substances or impurities.[2] One such critical impurity is Itraconazole EP

Impurity B, also known as the Itraconazole N4-Isomer.[3][4] This impurity is a positional isomer

of Itraconazole, differing in the attachment point of a triazole ring.[3] Regulatory bodies like the

European Pharmacopoeia (EP) mandate strict control over this and other specified impurities to

ensure the safety and efficacy of the final drug product.[5]

The objective of pharmaceutical analysis in this context is not merely to confirm the presence of

the active pharmaceutical ingredient (API), but to rigorously quantify any impurities. A robust,

accurate, and precise analytical method is therefore indispensable. This application note details

a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the
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quantification of Itraconazole Impurity B. The method is designed and validated to be specific

and sensitive, capable of separating Impurity B from the main Itraconazole peak and other

potential degradation products, ensuring its suitability for routine quality control and stability

studies.[6]

Methodological Rationale: Designing a Fit-for-
Purpose HPLC Protocol
The development of a successful HPLC method hinges on the careful selection of

chromatographic parameters tailored to the physicochemical properties of the analyte and its

related substances. Itraconazole and its impurities are relatively non-polar molecules, making

reversed-phase chromatography the logical choice.

Column Chemistry: A C18 (octadecylsilane) stationary phase is selected for its hydrophobic

character, which provides strong retention for non-polar compounds like Itraconazole. The

high surface area and carbon load of modern C18 columns ensure high-resolution

separation.

Mobile Phase Selection: The mobile phase consists of an aqueous buffer and an organic

modifier. An acidic buffer (e.g., ammonium phosphate adjusted to an acidic pH) is often used

to suppress the ionization of the basic nitrogen atoms in the Itraconazole molecule, leading

to sharper, more symmetrical peaks. Acetonitrile is chosen as the organic modifier due to its

strong elution strength and low UV cutoff, which is critical for sensitive detection.[7] A

gradient elution is employed to ensure that both the less retained impurities and the highly

retained Itraconazole peak are eluted within a reasonable timeframe with optimal resolution.

Detection Wavelength: The UV detection wavelength is selected based on the UV

absorbance spectra of both Itraconazole and Impurity B. A wavelength of 225 nm is often

used as it provides a good response for both the API and its related substances as specified

in pharmacopeial methods.[5]

This systematic approach ensures the development of a method that is not only effective but

also scientifically sound and justifiable.
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b601391/docs?utm_src=pdf-body#hplc-analytical-method-for-itraconazole-impurity-b-quantification
https://www.researchgate.net/publication/354274051_Stability_Indicating_RP-HPLC_Method_For_Determination_Of_Itraconazole_In_Bulk_Drug_And_In_Capsule_Dosage_Form
https://www.ijrpb.com/issues/Volume%201_Issue%206/ijrpb%201(6)%2017%20sarvani%20857-865.pdf
https://www.drugfuture.com/Pharmacopoeia/EP7/DATA/1335E.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation and Chromatographic Conditions
The following table summarizes the instrumental setup and optimized conditions for the

analysis.

Parameter Specification

HPLC System

Agilent 1200 RRLC Series or equivalent

UPLC/HPLC system with a gradient pump,

autosampler, column oven, and PDA/UV

detector.[8]

Column
C18, 100 mm x 4.6 mm, 3 µm particle size (e.g.,

ThermoHypersil BDS C18).[7]

Mobile Phase A
0.08M Tetrabutylammonium Hydrogen Sulfate.

[7][9]

Mobile Phase B Acetonitrile (HPLC Grade).

Gradient Program Time (min)

0.0

12.0

15.0

20.0

Flow Rate 1.5 mL/min.[7]

Column Temperature 30 °C.[10]

Detection Wavelength 225 nm.[5]

Injection Volume 10 µL.

Run Time 20 minutes.
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Diluent: Methanolic Hydrochloric Acid (Prepare by mixing methanol and hydrochloric acid in

an appropriate ratio, e.g., as specified in the European Pharmacopoeia).[5]

Standard Stock Solution (Itraconazole): Accurately weigh and transfer about 25 mg of USP

Itraconazole RS into a 50 mL volumetric flask. Add approximately 30 mL of Diluent, sonicate

to dissolve, and dilute to volume with Diluent.

Impurity B Stock Solution: Accurately weigh and transfer about 5 mg of Itraconazole
Impurity B RS into a 100 mL volumetric flask. Add approximately 70 mL of Diluent, sonicate

to dissolve, and dilute to volume with Diluent.

System Suitability Solution (Spiked Standard): Prepare a solution containing a known

concentration of Itraconazole (e.g., 0.1 mg/mL) and spike it with Impurity B and other

relevant impurities at the specification limit (e.g., 0.3%). The USP Itraconazole System

Suitability Mixture RS can also be used.[11][12]

Sample Solution (Test Solution): Accurately weigh and transfer a quantity of the test

substance equivalent to 100 mg of Itraconazole into a 100 mL volumetric flask. Add

approximately 70 mL of Diluent, sonicate for 15 minutes to dissolve, and dilute to volume

with Diluent.[5]

Method Validation: A Cornerstone of
Trustworthiness
Validation is the process of demonstrating that an analytical procedure is suitable for its

intended purpose. The protocol described here must be validated in accordance with the

International Council for Harmonisation (ICH) Q2(R1) guidelines.[13][14][15]
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Analytical Method ICH Q2(R1) Validation Parameters

Outcome

HPLC Method for
Itraconazole Impurity B

Specificity
(Forced Degradation) Linearity & Range Accuracy

(% Recovery)
Precision

(Repeatability & Intermediate) Limit of Detection (LOD) Limit of Quantitation (LOQ) Robustness Validated Method
(Suitable for Intended Use)

Click to download full resolution via product page

Caption: Logical workflow for HPLC method validation according to ICH Q2(R1) guidelines.

Specificity (Forced Degradation)
Specificity is the ability to assess the analyte unequivocally in the presence of components that

may be expected to be present, such as impurities, degradants, or matrix components.[15] To

demonstrate this, forced degradation studies are performed on the Itraconazole drug

substance.[16][17]

Protocol: Expose the Itraconazole sample to acidic (0.1 N HCl), basic (0.1 N NaOH),

oxidative (30% H₂O₂), thermal (80°C), and photolytic (UV light) stress conditions.[6][10][18]

Analysis: Analyze the stressed samples alongside an unstressed sample. The method is

considered specific if Impurity B and any formed degradation products are well-resolved from
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the main Itraconazole peak (Resolution > 2.0). Peak purity analysis using a PDA detector

should be performed to confirm that the analyte peak is spectrally pure.[7]

System Suitability
Before commencing any validation or routine analysis, the suitability of the chromatographic

system must be verified.

Parameter Acceptance Criteria Rationale

Tailing Factor (T)
T ≤ 2.0 for the Itraconazole

peak
Ensures peak symmetry.

Theoretical Plates (N)
N ≥ 2000 for the Itraconazole

peak
Measures column efficiency.

% RSD of Peak Area
≤ 2.0% for 5 replicate

injections

Demonstrates injection

precision.

Resolution (Rs)
Rs ≥ 2.0 between Impurity B

and Itraconazole
Confirms separation capability.

Linearity
Linearity demonstrates a proportional relationship between the concentration of the analyte and

the detector response.

Protocol: Prepare a series of at least five solutions of Itraconazole Impurity B ranging from

the Limit of Quantitation (LOQ) to 150% of the specified limit (e.g., if the limit is 0.3%, the

range could be ~0.05% to 0.45%).

Analysis: Plot the peak area against the concentration and perform a linear regression

analysis.

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy (% Recovery)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.ijrpb.com/issues/Volume%201_Issue%206/ijrpb%201(6)%2017%20sarvani%20857-865.pdf
https://www.benchchem.com/product/b601391/docs?utm_src=pdf-body#hplc-analytical-method-for-itraconazole-impurity-b-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accuracy is determined by applying the method to samples to which a known amount of the

impurity has been added.

Protocol: Spike a sample of Itraconazole with Impurity B at three different concentration

levels (e.g., 50%, 100%, and 150% of the specification limit). Prepare each level in triplicate.

Analysis: Calculate the percentage recovery of the added impurity.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.[19]

Precision
Precision expresses the closeness of agreement between a series of measurements obtained

from multiple samplings of the same homogeneous sample.

Repeatability (Intra-day Precision): Analyze six replicate samples of Itraconazole spiked with

Impurity B at the 100% specification level on the same day, by the same analyst.

Intermediate Precision (Inter-day Ruggedness): Repeat the analysis on a different day, with

a different analyst, or on a different instrument.

Acceptance Criteria: The Relative Standard Deviation (%RSD) for the set of measurements

should not be more than 5.0%.[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD and LOQ establish the lowest concentration of the impurity that can be reliably detected

and quantified, respectively.

Protocol: These can be determined based on the signal-to-noise ratio (S/N) of the response.

Acceptance Criteria:

LOD: S/N ratio of 3:1.

LOQ: S/N ratio of 10:1.[20] The LOQ must be at or below the reporting threshold for

impurities.
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Robustness
Robustness measures the capacity of the method to remain unaffected by small, deliberate

variations in method parameters.

Protocol: Introduce small changes to the method, such as:

Flow Rate (e.g., ± 0.1 mL/min)

Column Temperature (e.g., ± 2 °C)

Mobile Phase Composition (e.g., ± 2% organic content)

Analysis: Evaluate the effect on system suitability parameters (e.g., resolution, tailing factor).

Acceptance Criteria: The system suitability criteria must still be met under all varied

conditions.[19]

Workflow for Routine Analysis
The following diagram illustrates the standard operating procedure for quantifying Itraconazole
Impurity B in a test sample.

Caption: Step-by-step workflow for the routine HPLC analysis of Itraconazole Impurity B.

Conclusion
This application note provides a comprehensive and scientifically grounded HPLC method for

the quantification of Itraconazole Impurity B. The detailed protocol, from chromatographic

conditions to a full validation strategy based on ICH guidelines, ensures that the method is

robust, reliable, and fit for its intended purpose in a regulated pharmaceutical environment.[21]

By explaining the rationale behind key experimental choices, this guide serves not only as a

protocol but also as a training tool for researchers, scientists, and drug development

professionals tasked with ensuring the quality and safety of Itraconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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